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Compound of Interest

Compound Name:
(Triphenylphosphoranylidene)acet

aldehyde

Cat. No.: B013936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(Triphenylphosphoranylidene)acetaldehyde, a key reagent in organic synthesis, is primarily

utilized for the creation of carbon-carbon double bonds through the Wittig reaction. Its utility in

the synthesis of complex molecules, including pharmaceuticals and natural products,

necessitates a thorough understanding of its stability and appropriate storage conditions to

ensure its reactivity and prevent the formation of impurities. This guide provides a

comprehensive overview of the stability profile and recommended handling procedures for

(Triphenylphosphoranylidene)acetaldehyde.

Summary of Stability and Storage Conditions
The stability of (Triphenylphosphoranylidene)acetaldehyde is influenced by several

environmental factors. Adherence to recommended storage conditions is crucial for maintaining

its chemical integrity and reactivity.
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Parameter Recommendation Citation(s)

Storage Temperature +2 to +8 °C; Refrigerate [1][2]

Atmosphere Store under an inert gas. [2]

Light Sensitivity

Although not explicitly stated,

as a precaution for a reactive

organic reagent, storage in the

dark or in an amber vial is

recommended.

[3]

Moisture Sensitivity

Degrades upon prolonged

exposure to humidity. Store in

a dry environment.

[4]

Air Sensitivity Air sensitive. [2]

Container

Keep container tightly closed.

Amber glass bottles are a

suitable material.

[2][3][5][6]

General Stability

The product is chemically

stable under standard ambient

conditions (room temperature).

However, it is noted to be heat

sensitive.

[2][3]

Incompatible Materials Oxidizing agents. [2]

Chemical Properties
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Property Value Citation(s)

CAS Number 2136-75-6

Molecular Formula C₂₀H₁₇OP [7]

Molecular Weight 304.32 g/mol [7]

Appearance
White to light yellow or pink to

brown crystalline powder
[4][8]

Melting Point 185-188 °C [9][10]

Purity (Typical) ≥95% [9][10]

Experimental Protocols
While specific, publicly available experimental data on the degradation kinetics of

(Triphenylphosphoranylidene)acetaldehyde is limited, a robust stability testing protocol can

be designed based on established guidelines for pharmaceutical substances, such as the ICH

Q1B guideline for photostability testing.

Protocol: Forced Degradation Study of
(Triphenylphosphoranylidene)acetaldehyde
Objective: To evaluate the intrinsic stability of (Triphenylphosphoranylidene)acetaldehyde
under various stress conditions to identify potential degradation pathways and validate

analytical methods for stability indication.

Materials:

(Triphenylphosphoranylidene)acetaldehyde (high purity)

HPLC grade solvents (e.g., acetonitrile, water)

Buffers of various pH (e.g., pH 4, 7, 9)

Oxidizing agent (e.g., 3% hydrogen peroxide)
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Calibrated stability chambers (temperature and humidity controlled)

Photostability chamber with a light source conforming to ICH Q1B guidelines

Inert gas (e.g., nitrogen or argon)

Appropriate analytical instrumentation (e.g., HPLC-UV, LC-MS)

Methodology:

Sample Preparation:

Prepare stock solutions of (Triphenylphosphoranylidene)acetaldehyde in a suitable

solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

For hydrolysis studies, dilute the stock solution in aqueous buffers of varying pH.

For oxidative studies, treat the stock solution with an oxidizing agent.

For solid-state studies, weigh a precise amount of the solid compound into transparent

and amber vials.

Stress Conditions:

Hydrolytic Stability: Expose solutions at different pH levels to elevated temperatures (e.g.,

60°C) for a defined period.

Oxidative Stability: Store the solution with the oxidizing agent at room temperature.

Thermal Stability (Solid State): Place vials of the solid compound in a stability chamber at

an elevated temperature (e.g., 60°C).

Photostability (Solid State and Solution): Expose samples to a light source that provides

an overall illumination of not less than 1.2 million lux hours and an integrated near-

ultraviolet energy of not less than 200 watt hours/square meter. A dark control sample

should be stored under the same conditions but protected from light.

Time Points:
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Withdraw samples at predetermined intervals (e.g., 0, 2, 4, 8, 24, 48 hours for forced

degradation).

Analysis:

Analyze all samples by a validated stability-indicating HPLC method to determine the

purity of the parent compound and the formation of any degradation products.

Use LC-MS to identify the mass of any significant degradation products to aid in structure

elucidation.

Data Presentation:

Tabulate the percentage of remaining (Triphenylphosphoranylidene)acetaldehyde and

the percentage of each degradation product at each time point for all stress conditions.

Visualizations
Synthesis of (Triphenylphosphoranylidene)acetaldehyde
The synthesis of (Triphenylphosphoranylidene)acetaldehyde is typically achieved through a

two-step process involving the formation of a phosphonium salt followed by deprotonation to

yield the ylide.
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Caption: Synthesis of (Triphenylphosphoranylidene)acetaldehyde.

Experimental Workflow for Stability Assessment
A logical workflow is essential for systematically assessing the stability of a chemical

compound.

Stress Conditions

Analysis

Hydrolytic
(pH 4, 7, 9)

HPLC-UV
(Purity Assay)

Oxidative
(H2O2)

Thermal
(60°C)

Photolytic
(ICH Q1B)

LC-MS
(Degradant ID)

Identify Degradants

Stability Profile

Pristine Sample

Click to download full resolution via product page

Caption: Workflow for Stability Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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